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Compound of Interest

Trifluoroacetaldehyde ethyl
Compound Name:
hemiacetal

Cat. No.: B041087

An In-depth Technical Guide to Trifluoroacetaldehyde Ethyl Hemiacetal (CAS 433-27-2)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Trifluoroacetaldehyde Ethyl
Hemiacetal (CAS No. 433-27-2), a key fluorinated building block in modern organic synthesis.
It covers its chemical and physical properties, safety and handling, and significant applications,
with a focus on its role in the development of complex molecules for the pharmaceutical and
agrochemical industries.

Introduction

Trifluoroacetaldehyde ethyl hemiacetal, also known as 1-ethoxy-2,2,2-trifluoroethanol, is a
valuable organic compound valued for its ability to act as a stable, manageable precursor to
the highly reactive and gaseous trifluoroacetaldehyde (fluoral).[1] The presence of the
trifluoromethyl (-CF3) group imparts unique electronic properties, making it a crucial reagent for
introducing this moiety into organic molecules. The -CF3 group is of significant interest in drug
development as it can enhance metabolic stability, binding affinity, and lipophilicity of bioactive
compounds.[2] This guide consolidates the known properties and applications of this versatile
reagent.

Chemical and Physical Properties
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Trifluoroacetaldehyde ethyl hemiacetal is a colorless to nearly colorless liquid, often with a
distinctive odor.[2][3][4] It is typically supplied with a purity of over 80% and may contain
approximately 10% ethanol as a stabilizer.[2][5] The compound is soluble in a range of organic
solvents.[3]

Table 1: Physicochemical Properties of

Trifluoroacetaldehyde Ethyl Hemiacetal

Property Value References
CAS Number 433-27-2 [31[6]
Molecular Formula CaH7F302 [2][4]
Molecular Weight 144.09 g/mol [2][71[8]
Appearance Colorlfass. to almost colorless 1]

clear liquid
Boiling Point 104-105 °C (at 745 mmHg) [7][9][10][11]
Density 1.221 g/mL at 25 °C [7191[12]
Refractive Index n20/D 1.342 [7119]
Flash Point 39 °C (102.2 °F) [7][10][12][13]
Stability Stable under normal conditions  [4][6][14]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of
Trifluoroacetaldehyde ethyl hemiacetal.

Table 2: Spectroscopic Identifiers
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Data Type Description / Availability References

Spectra available from
1H NMR chemical suppliers and [15]
databases.

Spectra available,
FTIR characteristic of O-H, C-H, C- [16]
O, and C-F bonds.

Spectra available from
Mass Spectrometry datab [15][16]
atabases.

InChl=1S/C4H7F302/c1-2-9-
InChl [317][15]
3(8)4(5,6)7/h3,8H,2H2,1H3

SMILES CCOC(O)C(F)(F)F [3][10][17]

Reactivity and Applications

The primary utility of Trifluoroacetaldehyde ethyl hemiacetal stems from its role as a
convenient, liquid-form surrogate for the gaseous and unstable trifluoroacetaldehyde.[1][7] It
readily participates in reactions that require the electrophilic trifluoroacetaldehyde moiety.

Key Applications

» Synthesis of Trifluoromethylated Alcohols: It reacts with various nucleophiles, including
organosilanes in the presence of a Lewis acid, to produce a wide range of a-
trifluoromethylated alcohols.[7][12] These alcohols are important intermediates for antifungal,
antitumor, and other chemotherapeutic agents.[7]

o Pharmaceutical Synthesis: The compound is explicitly used in the synthesis of
peptidomimetic inhibitors of the human cytomegalovirus protease and in the creation of
transforming growth factor- (TGF-P3) type | receptor inhibitors.[3][9]

o Agrochemicals and Materials Science: Its ability to introduce fluorine atoms is leveraged in
the development of advanced agrochemicals and materials, such as specialized polymers
and coatings, where fluorine imparts enhanced chemical resistance and stability.[2]
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Chemical Reactivity

The compound's reactivity is dominated by the hemiacetal functional group. It exists in
equilibrium with its constituent aldehyde (trifluoroacetaldehyde) and alcohol (ethanol). This
equilibrium can be shifted under reaction conditions, allowing for the in situ generation of the
reactive aldehyde. Due to the strong electron-withdrawing nature of the trifluoromethyl group,
the carbonyl carbon of the parent aldehyde is highly electrophilic, making it susceptible to
nucleophilic attack.[3] The hemiacetal itself can undergo hydrolysis in the presence of water.[3]
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Caption: Equilibrium of Trifluoroacetaldehyde Ethyl Hemiacetal.

Experimental Protocols & Methodologies

While specific, detailed experimental protocols are proprietary or published in primary literature,
a general methodology for its use can be described. A common application involves the
enamine-assisted generation of trifluoroacetaldehyde for subsequent carbon-carbon bond
formation.

General Protocol for Nucleophilic Addition
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Reaction Setup: A reaction vessel is charged with a suitable anhydrous solvent (e.g.,
dichloromethane) under an inert atmosphere (e.g., nitrogen).[18]

Reagent Addition: The nucleophile and any necessary catalyst (e.g., a Lewis acid or a base)
are added to the solvent.

Hemiacetal Addition: Trifluoroacetaldehyde ethyl hemiacetal is added to the mixture, often
via syringe.[18]

Reaction Conditions: The reaction is stirred at a specified temperature (ranging from ambient
to elevated temperatures) for a period sufficient to ensure complete conversion, monitored
by techniques like TLC or NMR.[18]

Workup and Purification: Upon completion, the reaction is quenched, followed by an
agueous workup and extraction with an organic solvent. The crude product is then purified,
typically using column chromatography, to yield the desired trifluoromethylated compound.
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Caption: General workflow for reactions using the hemiacetal.

Safety and Handling

Trifluoroacetaldehyde ethyl hemiacetal is a hazardous chemical and requires careful
handling in a laboratory setting.[6]
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Table 3: GHS Hazard Information

Hazard Statement Code Description References

. Highly flammable
Flammability H225 / H226 o [71[8][10]
liquid and vapor

Acute Toxicity H302 Harmful if swallowed [41[6][10]
Skin Irritation H315 Causes skin irritation [4][6]
o Causes serious eye

Eye Irritation H319 o [4]16]
irritation

Specific Target Organ H335 May cause respiratory

Toxicity irritation

Germ Cell May cause genetic

o H340
Mutagenicity defects

. . May damage fertility
Reproductive Toxicity H360 ]
or the unborn child

Causes/May cause

Specific Target Organ damage to organs
Toxicity (Repeated H372 / H373 (liver, nervous system)
Exposure) through prolonged or

repeated exposure

Handling Recommendations:
e Use in a well-ventilated area or fume hood.[6]

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[4][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][6]
e Ground/bond container and receiving equipment to prevent static discharge.[6]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][7]
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e Incompatible Materials: Avoid contact with strong oxidizing agents and acids.[4][6][14]

Conclusion

Trifluoroacetaldehyde ethyl hemiacetal (CAS 433-27-2) is a cornerstone reagent for
trifluoromethylation in organic synthesis. Its utility as a stable, liquid precursor to
trifluoroacetaldehyde provides a significant advantage in terms of handling and reactivity
control. Its successful application in the synthesis of complex pharmaceutical inhibitors
highlights its importance to the drug discovery and development pipeline. A thorough
understanding of its properties, reactivity, and safety protocols is essential for its effective and
safe utilization in research and development.
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Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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